Cas no 2229390-25-2 (1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229390-25-2
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 6363285
• PubChem ID: 165838701
• Update Time: 2025-11-03

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229390-25-2
• EN300-1974361
• 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14F2N2O2/c1-10(2)5-11(10,9(16)17)6-4-15(3)14-7(6)8(12)13/h4,8H,5H2,1-3H3,(H,16,17)
• InChI Key： DETOXPODKFKZLC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid

1-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2229390-25-2, known as 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a difluoromethyl group and other functional groups. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and make it a valuable component in synthetic chemistry. Additionally, the pyrazole ring is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate specific biological pathways has been explored in the context of treating various diseases, including cancer and inflammatory disorders. For instance, researchers have reported that the compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The use of transition metal catalysts and precise control over reaction conditions are critical to achieving high yields and maintaining the integrity of the molecule's functional groups. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its increasing demand in both academic and industrial settings.

In terms of applications, this compound has found utility in the development of agrochemicals, where its ability to target specific pest species has been demonstrated. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been explored, underscoring its importance in chemical synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have investigated its biodegradation under various environmental conditions, providing insights into its potential long-term effects on ecosystems.

In conclusion, the compound with CAS No 2229390-25-2 represents a fascinating example of how structural complexity can translate into functional diversity. Its continued exploration across multiple disciplines ensures that it remains at the forefront of chemical research and development.